3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole
Overview
Description
3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole, also known as BMNT, is a synthetic compound belonging to the class of 1,2,4-triazoles. It is a heterocyclic compound that has been extensively studied due to its potential applications in the areas of medicinal chemistry, organic synthesis, and biochemistry. BMNT has been used in a variety of scientific research applications, such as the synthesis of drugs, the study of enzyme reactions, and the development of new drugs.
Scientific Research Applications
3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of drugs, such as antifungal agents, antibiotics, and anti-inflammatory agents. It has also been used to study enzyme reactions, as well as to develop new drugs. In addition, 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole has been used in the synthesis of other compounds, such as 1-methyl-5-nitro-1H-1,2,4-triazole, which is used to study the mechanism of action of drugs.
Mechanism of Action
The mechanism of action of 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole is not fully understood. However, it is believed to be related to its ability to inhibit the activity of enzymes involved in the metabolism of drugs. In particular, 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. This inhibition of enzyme activity leads to an increase in the bioavailability of drugs, which can lead to increased therapeutic effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole are not fully understood. However, it has been shown to have a variety of effects on the body, including the inhibition of cytochrome P450 enzymes and the inhibition of the enzyme monoamine oxidase. In addition, 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole has been shown to have anti-inflammatory and antifungal properties, as well as to reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole in laboratory experiments is its ability to inhibit the activity of cytochrome P450 enzymes, which can lead to increased bioavailability of drugs. In addition, 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole is relatively stable and can be synthesized easily in the laboratory. However, 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole is not always suitable for laboratory experiments, as its effects on the body are not fully understood.
Future Directions
There are a number of potential future directions for the use of 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole in scientific research. One potential direction is the development of new drugs that are more effective and have fewer side effects. In addition, 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole could be used to study the mechanism of action of existing drugs, as well as to develop new drugs that target specific enzymes. Finally, 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole could be used to study the biochemical and physiological effects of drugs, as well as to study the effects of drug metabolism on the body.
Synthesis Methods
3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole can be synthesized via several methods, including the nitration of 3-bromo-1-methyl-1H-1,2,4-triazole, the condensation of nitroacetanilide and 3-bromo-1-methyl-1H-1,2,4-triazole, and the reaction of 1-methyl-3-nitro-1H-1,2,4-triazole with bromine. The most widely used method is the nitration of 3-bromo-1-methyl-1H-1,2,4-triazole, which involves the reaction of 3-bromo-1-methyl-1H-1,2,4-triazole with nitric acid in the presence of an acid catalyst. This reaction leads to the formation of 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole and other byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole involves the bromination of 1-methyl-5-nitro-1H-1,2,4-triazole using bromine in acetic acid.", "Starting Materials": [ "1-methyl-5-nitro-1H-1,2,4-triazole", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 1-methyl-5-nitro-1H-1,2,4-triazole in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours.", "Filter the resulting precipitate and wash with water.", "Recrystallize the product from a suitable solvent to obtain 3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole." ] } | |
CAS RN |
1400146-61-3 |
Product Name |
3-bromo-1-methyl-5-nitro-1H-1,2,4-triazole |
Molecular Formula |
C3H3BrN4O2 |
Molecular Weight |
207 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
